Cas no 2137653-82-6 (4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2137653-82-6
• MF: C₈H₇ClN₄O₃S
• MW: 274.684178590775
• CID: 5770861
• PubChem ID: 165868536
• Update Time: 2025-10-22

4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-782772
• 2137653-82-6

• Inchi： 1S/C8H7ClN4O3S/c9-17(14,15)8-12-11-7(6-3-16-4-10-6)13(8)5-1-2-5/h3-5H,1-2H2
• InChI Key： CSWWAAVXABHJSD-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C2=COC=N2)N1C1CC1)(=O)=O

Computed Properties

• Exact Mass: 273.9927390g/mol
• Monoisotopic Mass: 273.9927390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.3Ų

Additional information on 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

4-Cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl Chloride (CAS No. 2137653-82-6): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2137653-82-6) has emerged as a valuable synthetic intermediate with unique structural features. This heterocyclic compound combines three distinct pharmacophores - the cyclopropyl group, 1,3-oxazole, and 1,2,4-triazole rings - making it particularly interesting for medicinal chemistry applications.

The molecular architecture of 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride offers multiple sites for chemical modification, with the reactive sulfonyl chloride group serving as a key functional handle. This characteristic has made it a sought-after building block in drug discovery programs, particularly for the development of novel enzyme inhibitors and receptor modulators. Recent literature suggests growing interest in such triazole-oxazole hybrids due to their potential biological activities.

From a synthetic perspective, the 4H-1,2,4-triazole-3-sulfonyl chloride core provides excellent opportunities for nucleophilic substitution reactions. The cyclopropyl substituent adds steric and electronic effects that can influence both reactivity and the conformational properties of resulting derivatives. These features align well with current trends in fragment-based drug design, where small, rigid structures are valued for their ability to probe protein binding sites efficiently.

The thermal stability and solubility profile of CAS 2137653-82-6 make it suitable for various reaction conditions, including microwave-assisted synthesis - a technique gaining popularity for its efficiency in modern laboratories. Researchers have reported successful coupling reactions with amines and alcohols to generate sulfonamides and sulfonate esters, respectively. Such transformations are particularly relevant in the context of developing PROTACs (Proteolysis Targeting Chimeras), a hot topic in current pharmaceutical research.

Analytical characterization of 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride typically involves advanced techniques like LC-MS and multinuclear NMR spectroscopy. The compound's distinct ¹H NMR signature, featuring characteristic peaks for the oxazole and triazole protons, serves as a reliable quality control marker. These analytical aspects are crucial given the increasing emphasis on quality-by-design principles in chemical manufacturing.

In material science applications, derivatives of CAS 2137653-82-6 have shown promise as components in organic electronic materials. The conjugated system formed by the oxazole-triazole framework can contribute to interesting photophysical properties, aligning with the search for new organic semiconductors. This application area has gained significant attention due to the growing demand for flexible electronics and sustainable materials.

From a safety perspective, proper handling of 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride requires standard precautions for sulfonyl chloride compounds, including the use of anhydrous conditions and appropriate personal protective equipment. The compound's stability under various storage conditions has been a subject of optimization studies, reflecting the pharmaceutical industry's focus on improving compound management workflows.

The commercial availability of CAS 2137653-82-6 has expanded in recent years, with several specialty chemical suppliers offering it in research quantities. Pricing trends indicate steady demand, particularly from academic institutions and small biotech companies engaged in early-stage drug discovery. This market dynamic reflects broader trends in outsourced pharmaceutical research and the growing importance of specialized building blocks in medicinal chemistry.

Looking forward, the unique structural features of 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride position it as a potentially valuable scaffold for addressing emerging challenges in drug development, such as targeting protein-protein interactions or designing covalent inhibitors. Its compatibility with modern synthetic methodologies, including flow chemistry and photochemical reactions, further enhances its utility in contemporary research settings.

For researchers considering working with this compound, recent publications suggest promising directions including the development of kinase inhibitors and antimicrobial agents. The triazole-sulfonyl chloride moiety in particular has been identified as a versatile pharmacophore in these contexts. These applications align well with current global health priorities and the continuous search for novel therapeutic approaches.

In summary, 4-cyclopropyl-5-(1,3-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride represents an interesting case study in the design of multifunctional heterocyclic building blocks. Its combination of structural features, synthetic versatility, and potential biological relevance makes it a compound worth watching in the coming years as research into privileged scaffolds continues to advance.